Cas no 958-79-2 (1,3-dibromo-1,3-diphenylpropan-2-one)

1,3-dibromo-1,3-diphenylpropan-2-one structure
958-79-2 structure
Product Name:1,3-dibromo-1,3-diphenylpropan-2-one
CAS No:958-79-2
MF:C15H12Br2O
MW:368.063182830811
CID:1001745
PubChem ID:97594
Update Time:2025-04-20

1,3-dibromo-1,3-diphenylpropan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1,3-dibromo-1,3-diphenylpropan-2-one
    • .alpha., .alpha.'-Dibromodibenzyl ketone
    • 2-Propanone, 1,3-dibromo-1,3-diphenyl-
    • NSC 134966
    • NSC-134966
    • .alpha.,.alpha.'-Dibromobibenzyl ketone
    • DTXSID00914810
    • alpha,alpha'-Dibromodibenzylketone
    • SCHEMBL5820145
    • AKVJDXBLRZFJFZ-UHFFFAOYSA-N
    • AKOS021983210
    • NSC134966
    • AKOS001483386
    • 1,3-Dibromo-1,3-diphenyl-2-propanone
    • 958-79-2
    • DS-013583
    • Inchi: 1S/C15H12Br2O/c16-13(11-7-3-1-4-8-11)15(18)14(17)12-9-5-2-6-10-12/h1-10,13-14H
    • InChI Key: AKVJDXBLRZFJFZ-UHFFFAOYSA-N
    • SMILES: BrC(C1C=CC=CC=1)C(C(C1C=CC=CC=1)Br)=O

Computed Properties

  • Exact Mass: 367.92344g/mol
  • Monoisotopic Mass: 365.92549g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 242
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • Density: 1.639
  • Boiling Point: 399.5°C at 760 mmHg
  • Flash Point: 97.7°C
  • Refractive Index: 1.635
  • PSA: 17.07000
  • LogP: 4.82790
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